Cas no 498555-67-2 (Cyclohexanone, 4-[1-(4-hydroxyphenyl)propyl]-)

• Product Name: Cyclohexanone, 4-[1-(4-hydroxyphenyl)propyl]-
• CAS No: 498555-67-2
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• CID: 1537009
• PubChem ID: 9856071
• Update Time: 2025-04-21

Cyclohexanone, 4-[1-(4-hydroxyphenyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 4-[1-(4-hydroxyphenyl)propyl]-
• 4-[1-(4-hydroxyphenyl)propyl]cyclohexan-1-one
• DTXSID20431857
• 498555-67-2

• Inchi： 1S/C15H20O2/c1-2-15(11-3-7-13(16)8-4-11)12-5-9-14(17)10-6-12/h3-4,7-8,12,15-16H,2,5-6,9-10H2,1H3
• InChI Key： JGRVVJQOMSZBPI-UHFFFAOYSA-N
• SMILES： O=C1CCC(CC1)C(C1C=CC(=CC=1)O)CC

Computed Properties

• Exact Mass: 232.1464
• Monoisotopic Mass: 232.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes